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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the kinase selectivity of UBX-382, a potent and

orally active Bruton's tyrosine kinase (BTK) proteolysis-targeting chimera (PROTAC) degrader.

Experimental data is presented to support the analysis of its cross-reactivity with other kinases.

UBX-382 is designed to induce the degradation of BTK, a critical component of the B-cell

receptor (BCR) signaling pathway, which is a key driver in various B-cell malignancies. As a

PROTAC, UBX-382 functions by forming a ternary complex between BTK and an E3 ubiquitin

ligase, leading to the ubiquitination and subsequent proteasomal degradation of BTK.[1] This

mechanism of action is distinct from that of traditional kinase inhibitors, which only block the

kinase activity.

Quantitative Analysis of Kinase Degradation
To assess the selectivity of UBX-382, a comprehensive proteomic analysis was conducted to

identify proteins that are degraded upon treatment with the compound. The results indicate that

UBX-382 is highly selective for BTK. After 4 hours of treatment, the primary kinases identified

for degradation were BTK and C-terminal Src kinase (CSK).[1]
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Target Kinase Description Extent of Degradation

Bruton's Tyrosine Kinase

(BTK)

The intended target of UBX-

382, a key regulator of B-cell

receptor signaling.

Significant degradation

observed.[1]

C-terminal Src Kinase (CSK)

A non-receptor tyrosine kinase

that negatively regulates Src-

family kinases.

Identified as a secondary

kinase degraded by UBX-382.

[1]

This focused degradation profile suggests a high degree of selectivity for UBX-382, a desirable

characteristic for minimizing off-target effects and potential toxicities.

B-Cell Receptor Signaling Pathway and UBX-382
Mechanism
The following diagram illustrates the central role of BTK in the B-cell receptor signaling pathway

and the mechanism by which UBX-382 induces its degradation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b12377277/docs?utm_src=pdf-body-img#ubx-382-a-comparative-analysis-of-kinase-cross-reactivity
https://www.benchchem.com/product/b12377277?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12377277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Orally bioavailable BTK PROTAC active against wild-type and C481 mutant BTKs in
human lymphoma CDX mouse models - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [UBX-382: A Comparative Analysis of Kinase Cross-
Reactivity]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12377277/docs#ubx-382-a-comparative-analysis-of-
kinase-cross-reactivity]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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